Cas no 2624134-65-0 (2-Methylbenzene-1-sulfonoimidamide hydrochloride)

• Product Name: 2-Methylbenzene-1-sulfonoimidamide hydrochloride
• CAS No: 2624134-65-0
• MF: C₇H₁₁ClN₂OS
• MW: 206.693039178848
• MDL: MFCD33550196
• CID: 5663975
• PubChem ID: 155978099
• Update Time: 2025-05-28

2-Methylbenzene-1-sulfonoimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624134-65-0
• 2-methylbenzene-1-sulfonoimidamide hydrochloride
• EN300-27747232
• 2-Methylbenzene-1-sulfonoimidamide hydrochloride

• MDL： MFCD33550196
• Inchi： 1S/C7H10N2OS.ClH/c1-6-4-2-3-5-7(6)11(8,9)10;/h2-5H,1H3,(H3,8,9,10);1H
• InChI Key： CAYFIPMIGYBPHL-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=CC=1C)(=N)(N)=O

Computed Properties

• Exact Mass: 206.0280618g/mol
• Monoisotopic Mass: 206.0280618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-Methylbenzene-1-sulfonoimidamide hydrochloride

Comprehensive Analysis of 2-Methylbenzene-1-sulfonoimidamide hydrochloride (CAS No. 2624134-65-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-Methylbenzene-1-sulfonoimidamide hydrochloride (CAS No. 2624134-65-0) has garnered significant attention due to its unique molecular structure and potential applications. This compound, classified as a sulfonamide derivative, is increasingly studied for its role in drug discovery and medicinal chemistry. Researchers and industry professionals are actively exploring its synthetic pathways, biological activity, and stability under various conditions, making it a subject of interest in both academic and industrial settings.

The molecular formula of 2-Methylbenzene-1-sulfonoimidamide hydrochloride incorporates a methyl-substituted benzene ring linked to a sulfonoimidamide group, which is further stabilized by hydrochloride salt formation. This structural feature enhances its solubility in polar solvents, a critical factor for formulation development in pharmaceuticals. Recent studies highlight its potential as a precursor for heterocyclic compounds, particularly in the synthesis of sulfonamide-based inhibitors targeting enzymes like carbonic anhydrase. Such applications align with current trends in precision medicine and targeted therapy, addressing frequent search queries like "sulfonamide drugs mechanism of action" or "new sulfonamide derivatives 2024."

From a synthetic chemistry perspective, the preparation of CAS No. 2624134-65-0 typically involves multi-step organic reactions, including sulfonylation and imidation processes. Optimizing these procedures for high yield and low impurity remains a key focus, as evidenced by patent filings and journal publications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound, ensuring compliance with pharmaceutical-grade standards. These details respond to frequently searched terms like "how to analyze sulfonoimidamide purity" or "HPLC methods for sulfonamide derivatives."

Beyond laboratory applications, 2-Methylbenzene-1-sulfonoimidamide hydrochloride has implications in material science. Its ability to form stable complexes with metals is being investigated for catalysis and coordination chemistry applications. This interdisciplinary relevance connects with trending topics such as "green chemistry catalysts" and "metal-organic frameworks (MOFs)," enhancing the article's SEO performance. Furthermore, its thermal stability data—often queried as "sulfonoimidamide decomposition temperature"—makes it suitable for high-temperature processes.

Regulatory and safety assessments of CAS No. 2624134-65-0 emphasize its non-hazardous classification under standard handling conditions, though proper personal protective equipment (PPE) is recommended during manipulation. This aligns with industry demands for sustainable chemicals and workplace safety protocols. Notably, the compound's ecotoxicological profile is under evaluation to meet REACH compliance, a frequent concern among European manufacturers.

In conclusion, 2-Methylbenzene-1-sulfonoimidamide hydrochloride represents a versatile building block with expanding applications across pharmaceuticals, catalysis, and advanced materials. Its study addresses both fundamental research questions and practical industrial needs, reflected in search trends like "sulfonamide innovations 2024" or "CAS 2624134-65-0 suppliers." As synthetic methodologies advance, this compound is poised to play a pivotal role in developing next-generation bioactive molecules and functional materials.